molecular formula C6H10ClN3 B8608554 4-Chloromethyl-1-propyl-1,2,3-triazole

4-Chloromethyl-1-propyl-1,2,3-triazole

Cat. No.: B8608554
M. Wt: 159.62 g/mol
InChI Key: MULSIPMWDLSEEI-UHFFFAOYSA-N
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Description

4-Chloromethyl-1-propyl-1,2,3-triazole is a useful research compound. Its molecular formula is C6H10ClN3 and its molecular weight is 159.62 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C6H10ClN3

Molecular Weight

159.62 g/mol

IUPAC Name

4-(chloromethyl)-1-propyltriazole

InChI

InChI=1S/C6H10ClN3/c1-2-3-10-5-6(4-7)8-9-10/h5H,2-4H2,1H3

InChI Key

MULSIPMWDLSEEI-UHFFFAOYSA-N

Canonical SMILES

CCCN1C=C(N=N1)CCl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a solution of aluminum lithium hydride (0.58 g) in THF (51.4 ml) was added dropwise a solution of methyl 1-propyl-1,2,3-triazole-4-carboxylate (2.6 g) in THF (26 ml) at 0° C. The mixture was stirred for 1 hour at room temperature, and an aqueous solution of saturated sodium thiosulfate was added to the mixture at 0° C. The mixture was filtered with Celite, and washed with ethanol. The solvent was removed under reduced pressure, and the obtained residue was purified by silica gel column chromatography, to give 4-hydroxymethyl-1-propyl-1,2,3-triazole (1.9 g). To 4-hydroxymethyl-1-propyl-1,2,3-triazole (1.9 g) was added thionyl chloride (32 ml) at 0° C., and the mixture was heated to reflux for 1 hour. After allowing the mixture to be cooled to room temperature, the solvent was removed under reduced pressure, to give 4-chloromethyl-1-propyl-1,2,3-triazole (1.75 g).
Quantity
1.9 g
Type
reactant
Reaction Step One
Quantity
32 mL
Type
reactant
Reaction Step One

Synthesis routes and methods II

Procedure details

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